Cas no 108840-33-1 (1,1'-Biphenyl, 3,3',5,5'-tetramethoxy-)

• Product Name: 1,1'-Biphenyl, 3,3',5,5'-tetramethoxy-
• CAS No: 108840-33-1
• MF: C₁₆H₁₈O₄
• MW: 274.311725139618
• MDL: MFCD29913771
• CID: 1190237
• PubChem ID: 14669511
• Update Time: 2025-10-05

1,1'-Biphenyl, 3,3',5,5'-tetramethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 3,3',5,5'-tetramethoxy-
• 1-(3,5-dimethoxyphenyl)-3,5-dimethoxybenzene
• 1,1'-Biphenyl,3,3',5,5'-tetramethoxy
• 3,3',5,5'-tetramethoxy-1,1'-biphenyl
• 3,5,3',5'-tetramethoxy-biphenyl
• BCP32385
• 1,1'-Biphenyl, 3,3',5,5'-tetramethoxy-;1-(3,5-Dimethoxyphenyl)-3,5-dimethoxybenzene
• 108840-33-1
• AKOS030535472
• 3,3',5,5'-tetramethoxybiphenyl
• SCHEMBL2954516
• DTXSID90562829

• MDL： MFCD29913771
• Inchi： 1S/C16H18O4/c1-17-13-5-11(6-14(9-13)18-2)12-7-15(19-3)10-16(8-12)20-4/h5-10H,1-4H3
• InChI Key： BMXAWNABJYBRKK-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)C1C=C(C=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 274.12100
• Monoisotopic Mass: 274.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92000
• LogP: 3.38800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives